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Compound of Interest

Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Executive Summary
This guide provides a rigorous technical comparison between Vat Black 16 (C.I. 59855) and its

primary violanthrone-based analogues: Vat Blue 20 (Violanthrone) and Vat Green 1 (Jade

Green).[1][2] While historically categorized as textile dyes, these polycyclic aromatic

hydrocarbons (PAHs) are increasingly relevant in organic electronics (OFETs), photodynamic

therapy (PDT) models, and supramolecular assembly assays due to their extended

-conjugated systems.[1][2]

Key Findings:

Vat Black 16 offers the broadest absorption spectrum (pan-chromatic) due to

amino/hydroxylamine-induced energetic disorder, making it a superior candidate for broad-

spectrum photothermal applications compared to the narrow-band Vat Blue 20.[1][2]

Vat Green 1 (16,17-dimethoxyviolanthrone) exhibits a sterically induced "twist" in its core,

significantly altering its solubility and aggregation kinetics, serving as a critical control for

planar stacking experiments.[1][2]
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Redox Stability: All three exhibit reversible redox behavior (leuco forms), but Vat Black 16
requires tighter pH control during reduction to prevent over-reduction degradation.[1][2]

Molecular Architecture & Electronic Properties[1][2]
[3][4][5]
The performance differences among these dyes stem directly from modifications to the

dibenzanthrone (violanthrone) core.[2] Understanding these structural perturbations is essential

for predicting their behavior in both materials science and biological assays.[2]
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Product C.I. Name CAS No.
Functionalizati
on (Core:
Violanthrone)

Electronic
Effect

Vat Black 16 C.I. 59855 1328-19-4

Aminated/Hydrox

ylamine

Derivative (often

chlorinated)

Bathochromic

Broadening:

Introduces mid-

gap states,

broadening

absorption into

the NIR.[1][2]

Disrupts perfect

crystallinity.[1][2]

Vat Blue 20 C.I. 59800 116-71-2
Unsubstituted

(Parent Core)

Planar Stacking:

High

-

overlap; strong

fluorescence in

dilute solution;

narrow

absorption band.

[1][2]

Vat Green 1 C.I. 59825 128-58-5 16,17-Dimethoxy

Steric Twist:

Methoxy groups

force the

aromatic plane to

twist, reducing

aggregation and

shifting

absorption to

~630 nm

(Green).[1][2]

Mechanistic Insight: The Role of Substituents
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The violanthrone core is a p-type semiconductor.

In Vat Blue 20, the planar structure favors strong face-to-face (

-

) stacking, leading to high charge carrier mobility but low solubility.[1][2]

In Vat Black 16, the introduction of nitrogenous groups (amine/hydroxylamine) creates a

"push-pull" electronic system.[1][2] This lowers the HOMO-LUMO gap significantly, allowing

for the absorption of lower-energy photons (red/NIR), which manifests visually as black.[1][2]

Comparative Spectroscopic Analysis
For researchers using these molecules as probes or photo-active agents, the absorption profile

is the critical selection metric.[1][2]

UV-Vis-NIR Absorption Profiles (Solid State vs. Solution)
Metric Vat Black 16

Vat Blue 20
(Violanthrone)

Vat Green 1

(Solution) Broad (400–750 nm) ~590–610 nm (Sharp) ~630–640 nm

Appearance Black / Dark Grey Deep Blue / Purple Brilliant Green

Fluorescence Negligible (Quenched) High (Red emission) Moderate

Aggregation
Amorphous

aggregates

H-aggregates (Blue

shift)
J-aggregates potential

Critical Note for Assay Development: If you are designing a fluorescence-based assay, avoid

Vat Black 16.[1][2] Its broad absorption and non-radiative decay pathways make it an excellent

quencher but a poor emitter.[2] Use Vat Blue 20 for emission studies.[1][2]
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Redox Behavior & Solubilization (The "Vatting"
Protocol)[1][2]
These dyes are naturally insoluble in aqueous media.[1][2][3] To use them in biological assays

or thin-film deposition, they must be reduced to their Leuco (hydroquinone) forms.[1][2] This

process is reversible and pH-dependent.[1][2]

The Redox Mechanism
The quinone carbonyls (

) at positions 5 and 10 are reduced to hydroxyl groups (

), which are then deprotonated in alkali to form the soluble enolate anion.[2]

Vatting Cycle (Reversible)

Oxidized Form
(Insoluble Quinone)

Pigment
Reduction

(+2e-, +2H+)
(Na2S2O4 / NaOH)

Leuco Form
(Soluble Enolate)

Active Dye

Oxidation
(O2 or H2O2)

Click to download full resolution via product page

Figure 1: The reversible redox cycle ("Vatting") required to solubilize violanthrone derivatives.

[1][4][5][6][7]

Experimental Protocols
Protocol A: Preparation of Analytical Standards
(Solubilization)
Objective: Create a stable, soluble stock solution for UV-Vis or cell-labeling studies.[1][2]

Reagents:
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Target Dye (Black 16, Blue 20, or Green 1)[1][2]

Sodium Dithionite (

) - Freshly opened[1][2]

Sodium Hydroxide (

) - 1.0 M[1][2]

Distilled Water (degassed)[1][2]

Step-by-Step:

Dispersion: Weigh 10 mg of dye into a 50 mL beaker. Add 2 mL of ethanol to wet the powder

(helps dispersion).[2]

Alkalization: Add 10 mL of 1.0 M NaOH.

Reduction: Add 200 mg of Sodium Dithionite.

Incubation: Heat gently to 50°C for 15 minutes under agitation.

Observation (Black 16): Solution turns Dark Blue (Leuco form).[1][2]

Observation (Blue 20): Solution turns Red-Violet (Leuco form).[1][2]

Observation (Green 1): Solution turns Blue (Leuco form).[1][2]

Filtration: Filter through a 0.45

PTFE membrane (anaerobic conditions preferred) to remove unreduced aggregates.[1][2]

Validation: The solution should be clear, not turbid. Upon exposure to air (drop on filter paper),

the original color (Black, Blue, or Green) should regenerate within 30 seconds.[1][2]

Protocol B: Cyclic Voltammetry (CV) Characterization
Objective: Determine HOMO/LUMO levels for organic electronic applications.
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Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

) in Dichloromethane (DCM).

Working Electrode: Glassy Carbon.[1][2]

Reference: Ag/AgCl.[1][2]

Scan Rate: 100 mV/s.

Note: Vat Black 16 often shows quasi-reversible waves due to the complexity of its amino-

substitution, whereas Vat Blue 20 shows sharp, reversible reduction peaks (formation of

radical anion and dianion).[1][2]

Applications Beyond Textiles[1][2][9][10]
Organic Electronics (OFETs & OPVs)

Vat Blue 20 is the standard p-type semiconductor candidate due to its high crystallinity.[1][2]

Vat Black 16 is being explored as a charge-generation layer in organic photovoltaics (OPVs)

because its broad absorption matches the solar spectrum better than the narrow-band Blue

20.[1][2]

Biological & Supramolecular Chemistry[1][2][11]
Amyloid Probes: The planar hydrophobic core of Vat Blue 20 allows it to intercalate into

-sheet rich amyloid fibrils, similar to Thioflavin T but with red-shifted emission.[1][2]

Vat Green 1 serves as a negative control in these assays; its twisted "propeller" shape

prevents it from intercalating effectively into planar biological structures.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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